![molecular formula C25H26FN3O B1381732 Fub-apinaca CAS No. 2180933-90-6](/img/structure/B1381732.png)
Fub-apinaca
Overview
Description
N-(Adamantan-1-yl)-1-(4-fluorobenzyl)-1H-indazole-3-carboxamide is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse.
Scientific Research Applications
Metabolic Profiling
Fub-apinaca, along with other synthetic cannabinoids, has been extensively studied for its metabolism. A study conducted by Apirakkan et al. (2020) focused on the in vitro phase I metabolic profiling of synthetic cannabinoids, including this compound. Using human liver microsome systems, the study identified the main metabolic pathways for these substances. For this compound, it was found that the indazole carboxamide substituted with an adamantyl group is likely to produce hydroxylation of the adamantyl group as the main metabolite species (Apirakkan et al., 2020).
Drug Interactions
Another study by Kim et al. (2019) investigated the inhibitory effects of APINACA (another name for this compound) on major human cytochrome P450s and other enzymes in human liver microsomes. This research is crucial in understanding the potential drug-drug interactions caused by this compound. The study revealed that APINACA exhibits time-dependent inhibition of specific cytochrome P450 activities, providing insights into its interactions with other drugs (Kim et al., 2019).
Chemical Analysis and Identification
In forensic science, the detection and identification of synthetic cannabinoids like this compound are crucial. Amato et al. (2014) reported the first detection of this compound (AKB48/APINACA) in herbal incense seized in Italy, providing detailed structural characterization through techniques like gas chromatography-mass spectrometry and nuclear magnetic resonance analysis. This kind of research is vital for law enforcement and public health agencies to identify and control the spread of synthetic cannabinoids (Amato et al., 2014).
Properties
2180933-90-6 | |
Molecular Formula |
C25H26FN3O |
Molecular Weight |
403.5 g/mol |
IUPAC Name |
N-(1-adamantyl)-1-[(4-fluorophenyl)methyl]indazole-3-carboxamide |
InChI |
InChI=1S/C25H26FN3O/c26-20-7-5-16(6-8-20)15-29-22-4-2-1-3-21(22)23(28-29)24(30)27-25-12-17-9-18(13-25)11-19(10-17)14-25/h1-8,17-19H,9-15H2,(H,27,30) |
InChI Key |
MWBHSNBPUSKVDD-UHFFFAOYSA-N |
SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)C4=NN(C5=CC=CC=C54)CC6=CC=C(C=C6)F |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)C4=NN(C5=CC=CC=C54)CC6=CC=C(C=C6)F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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